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Compound of Interest

4-(4-Aminophenyl)morpholin-3-
Compound Name:
one

Cat. No.: B139978

This document provides a comprehensive overview of 4-(4-aminophenyl)morpholin-3-one, a
pivotal intermediate in the manufacturing of the anticoagulant drug Rivaroxaban.[1][2][3] This
guide is intended for researchers, scientists, and professionals in the field of drug development,
offering detailed information on its chemical properties, synthesis, and role in pharmaceutical
manufacturing.

Core Data Presentation

Quantitative data for 4-(4-aminophenyl)morpholin-3-one has been aggregated from various
sources and is presented below for easy reference and comparison.
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Property Value Source(s)
4-(4-aminophenyl)morpholin-3-

IUPAC Name ( Phenymorp [4][5]
one

CAS Number 438056-69-0 (5116171

Molecular Formula C10H12N202 [41[1][6]

Molecular Weight 192.21 g/mol [4161[7]
White to off-white

Appearance ) ) [1][6]
solid/crystalline powder

Melting Point 165-175 °C [61[71[8]

Boiling Point 502.3+45.0 °C (Predicted) [8]

Purity (by HPLC) > 95% - 99.12% [5]I6]

N Soluble in DMSO, partially

Solubility _ [6][8]

soluble in Methanol.
-~ Store at 2-8 °C in an airtight
Storage Condition [5]1[6]

container.

Rivaroxaban Synthesis Pathway

The following diagram illustrates the synthetic route to Rivaroxaban, highlighting the critical
position of 4-(4-aminophenyl)morpholin-3-one as a key intermediate.
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Synthesis of 4-(4-nitrophenyl)morpholin-3-one
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Caption: Synthetic pathway of Rivaroxaban.
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Experimental Protocols

Multiple synthetic routes for 4-(4-aminophenyl)morpholin-3-one have been reported. Below is
a detailed protocol for a common two-step synthesis involving the formation and subsequent
reduction of a nitro-intermediate.

Step 1: Synthesis of 4-(4-nitrophenyl)morpholin-3-one

This step involves the cyclization of p-nitroaniline with a suitable reagent like dichloroethyl
ether, followed by oxidation.

Reaction Setup: In a suitable reaction vessel, add 13.8g (0.1 mol) of p-nitroaniline and 17.7g
(0.12 mol) of dichloroethyl ether.[9]

¢ Cyclization: Heat the mixture to reflux and maintain the reaction for 2.5 hours.[9]

o Work-up and Isolation: After the reaction, wash the resulting solid with acetone and dry it to
obtain 4-(4-nitrophenyl)-morpholine. The reported yield is approximately 82%.[9]

o Oxidation: Add 20.8g (0.1 mol) of the obtained 4-(4-nitrophenyl)-morpholine, 22.5g (0.25
mol) of tert-butyl hydroperoxide, and a catalytic amount of ethyl acetoacetate manganese
salt to a reaction kettle with an appropriate amount of tetrahydrofuran.[9]

¢ Reaction and Purification: Heat the mixture to reflux and react for 4.5 hours. After
completion, the mixture is purified through filtration and column chromatography to yield 4-
(4-nitrophenyl)-morpholin-3-one.[9]

Step 2: Synthesis of 4-(4-aminophenyl)morpholin-3-one
This step involves the reduction of the nitro group of the previously synthesized intermediate.

e Reaction Setup: Suspend 6.7 g of 4-(4-nitrophenyl)-morpholin-3-one in 60 g of water and
add 340 mg of a 5% palladium on activated charcoal catalyst.[10]

o Hydrogenation: Heat the mixture in a Parr pressure apparatus with stirring to 90 °C under a
hydrogen pressure of 8 bar.[10]
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e Reaction Monitoring and Work-up: Monitor the reaction progress. Once complete (typically
after 1.5 to 2 hours), cool the mixture to room temperature and depressurize the apparatus.
[10]

« |solation: Mix the resulting suspension with 100 ml of ethyl acetate. The final product, 4-(4-
aminophenyl)-morpholin-3-one, can then be isolated.[10]

Experimental Workflow: Synthesis and Purification

The following diagram outlines a general workflow for the synthesis and purification of 4-(4-
aminophenyl)morpholin-3-one.

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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